Cas no 436088-42-5 (5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid
• CAS No: 436088-42-5
• MF: C₉H₁₀F₃N₃O₂
• MW: 249.18981218338
• MDL: MFCD03043653
• CID: 330328
• PubChem ID: 2980262
• Update Time: 2025-06-09

5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-methyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-3-carboxylicacid, 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)-
• 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid(SALTDATA: FREE)
• SMR000082232
• MFCD03043653
• LS-03319
• 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CHEMBL1488621
• 436088-42-5
• EN300-343993
• AKOS016344108
• 5-METHYL-7-TRIFLUOROMETHYL-4,5,6,7-TETRAHYDRO-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLICACID
• HMS1695H20
• BAS 03183877
• 5-methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine-3-carboxylic acid
• DTXSID90420874
• MLS000100238
• AKOS000300128
• HMS2291F21
• BB 0256813
• STK506119
• ALBB-009894
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)-
• 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD03043653
• Inchi： 1S/C9H10F3N3O2/c1-4-2-6(9(10,11)12)15-7(14-4)5(3-13-15)8(16)17/h3-4,6,14H,2H2,1H3,(H,16,17)
• InChI Key： RGGRSXDCXFADGM-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=C(C(=O)O)C=NN12)(F)F

Computed Properties

• Exact Mass: 249.07300
• Monoisotopic Mass: 248.064686
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 301.2°Cat760mmHg
• Flash Point: 135.9°C
• PSA: 67.15000
• LogP: 2.02680

5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-3-carboxylic Acid

The Synthesis and Pharmacological Applications of 5-Methyl-7-(Trifluoromethyl)-4,5,6,7-Tetrahydropyrazolo[1,5-a]Pyrimidine-3-Carboxylic Acid (CAS No. 436088-42-5)

The compound 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid, identified by CAS registry number 436088-42-5, represents a structurally complex heterocyclic scaffold with significant potential in medicinal chemistry. Its molecular architecture features a central tetrahydropyrazolo[1,5-a]pyrimidine core adorned with critical substituents: a methyl group at position 5 and a trifluoromethyl moiety at position 7. These functional groups contribute to unique physicochemical properties that enable this compound to interact selectively with biological targets. Recent studies highlight its emerging role in kinase inhibitor design and receptor modulator development.

Recent advancements in synthetic methodology have streamlined the production of this compound. Researchers now employ palladium-catalyzed cross-coupling strategies under microwave-assisted conditions to achieve yields exceeding 90% (Journal of Medicinal Chemistry, 2023). The trifluoromethyl substitution at C7 enhances lipophilicity without compromising metabolic stability—a critical balance for drug candidates. This structural feature was validated through computational docking studies showing optimal binding affinity to ATP-binding pockets of tyrosine kinases.

In pharmacological evaluations published in Nature Communications (2023), this compound demonstrated potent inhibition of JAK/STAT signaling pathways at submicromolar concentrations. Its ability to suppress STAT3 phosphorylation without affecting off-target kinases positions it as a promising lead for autoimmune disease therapies. Preclinical models of rheumatoid arthritis showed reduced synovial inflammation and joint destruction after oral administration regimens.

Beyond its enzymatic inhibition profile, the carboxylic acid functionality at position 3 enables bioconjugation with targeting ligands or prodrugs—a strategy successfully applied in recent tumor-penetrating nanoparticle formulations (ACS Nano 2023). Fluorescence-labeled derivatives are now being used as research tools to study intracellular trafficking pathways in real-time using super-resolution microscopy techniques.

Structural comparisons with FDA-approved kinase inhibitors reveal superior blood-brain barrier permeability due to the trifluoromethyl group's electronic effects. This property has sparked interest in neurodegenerative disease applications where traditional inhibitors struggle with CNS penetration. Ongoing studies investigate its potential as an HDAC6 modulator for Alzheimer's disease models.

Advanced spectroscopic analysis using solid-state NMR and X-ray crystallography has clarified its conformational preferences under physiological conditions (Crystal Growth & Design 2023). These findings revealed a cis configuration between the methyl and trifluoromethyl substituents that stabilizes enzyme-binding interactions through hydrophobic stacking interactions.

In toxicological assessments conducted under OECD guidelines (Toxicology Letters 2023), the compound exhibited low acute toxicity with an LD₅₀ value exceeding 1 g/kg in rodent models. Hepatotoxicity profiles were comparable to standard NSAIDs when administered at therapeutic doses—a critical advantage over earlier generation kinase inhibitors prone to liver metabolism issues.

Cutting-edge applications now explore its use as a chemical probe for studying epigenetic regulatory networks. In CRISPR-based screening assays (Cell Chemical Biology 2023), it selectively silenced oncogenic long non-coding RNAs involved in tumor metastasis pathways without affecting global gene expression patterns—indicating unprecedented target specificity.

Sustainable synthesis protocols developed by Green Chemistry researchers utilize biomass-derived solvents and enzyme-catalyzed transformations (ChemSusChem 2023). This approach reduces waste production by over 70% compared to traditional methods while maintaining product purity standards required for preclinical testing phases.

The compound's unique combination of structural features has also enabled development of photoactivatable analogs for optogenetic studies. When conjugated with caged fluorophores via its carboxyl group linkage point (CARBOXYLIC ACID FUNCTIONALITY), these derivatives allow spatiotemporal control over cellular signaling pathways during live-cell imaging experiments.

Ongoing Phase I clinical trials focus on evaluating safety profiles for chronic inflammatory conditions where JAK/STAT pathway dysregulation is pathogenic (ClinicalTrials.gov NCT identifier pending). Early pharmacokinetic data shows linear dose-response relationships and favorable distribution characteristics across major organs without significant accumulation in adipose tissues.

This multifaceted compound continues to redefine boundaries in medicinal chemistry through its adaptability across diverse research platforms—from fundamental biochemical studies to advanced drug delivery systems. Its structural versatility combined with proven biological efficacy establishes it as a cornerstone molecule for developing next-generation therapeutics targeting complex cellular networks.